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Compound of Interest

2-Methyl-1,1-bis(2-
Compound Name:
methylpropoxy)propane

Cat. No.: B076010

For: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to determining the molecular weight of the chemical

compound 2-Methyl-1,1-bis(2-methylpropoxy)propane, a critical parameter in chemical and
pharmaceutical research.

Compound Identification

The first step in any chemical analysis is the precise identification of the molecule in question.
The compound is identified by its IUPAC name, which encodes its structural information.

e |[UPAC Name: 2-Methyl-1,1-bis(2-methylpropoxy)propane
e Synonym: 1,1-Diisobutoxy-2-methylpropane

Experimental Protocol: Molecular Weight
Determination

The molecular weight of a compound is determined by a systematic, calculation-based protocol
derived from its chemical formula.

Methodology
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 Structural Elucidation: The [IUPAC name "2-Methyl-1,1-bis(2-methylpropoxy)propane” is
deconstructed to ascertain the molecular structure.

o Parent Chain: A three-carbon "propane” chain.
o Substituents at Carbon 2: A "methyl" group (-CHs3).

o Substituents at Carbon 1: Two "2-methylpropoxy" groups (-O-CH2-CH(CHs)2), also known
as isobutoxy groups. This structure is an acetal formed from 2-methylpropanal and two
molecules of 2-methyl-1-propanol.

e Molecular Formula Derivation: By counting the atoms in the elucidated structure, the
molecular formula is derived.

o Carbon (C): 3 (from propane backbone) + 1 (from methyl group) + 2 * 4 (from the two 2-
methylpropoxy groups) = 12 atoms.

o Hydrogen (H): 6 (from propane backbone) + 1 (from the methyl group's carbon) + 1 (from
C1) + 18 (from the two 2-methylpropoxy groups) = 26 atoms.

o Oxygen (O): 2 (one from each 2-methylpropoxy group).
o The resulting molecular formula is C12H2602[1][2].

o Calculation of Molecular Weight: The molecular weight is the sum of the atomic weights of all
atoms in the molecule. The standard atomic weights are used for this calculation.

o Mass = (Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight
of H) + (Number of O atoms x Atomic weight of O)

o Mass = (12 x 12.011) + (26 x 1.008) + (2 x 15.999)
o Mass = 144.132 + 26.208 + 31.998 = 202.338 g/mol

Data Presentation

Quantitative data related to the molecular composition and weight are summarized below for
clarity.
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Table 1: Atomic Composition of C12H2602

. . Total Mass
Atomic Weight

Element Symbol Count Contribution (
(g/mol)
g/mol )

Carbon C 12 12.011 144.132
Hydrogen H 26 1.008 26.208

| Oxygen | O | 2| 15.999 | 31.998 |

Table 2: Physicochemical Properties Summary
Property Value Reference
Molecular Formula C12H2602 PubChem CID 545267[1][2]
Molecular Weight 202.33 g/mol Computed by PubChem 2.2[1]

| Monoisotopic Mass | 202.19328 Da | PubChem CID 545267[2] |

Visualization of Workflow

The logical process for determining the molecular weight from a chemical name is illustrated in

the following diagram.
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Caption: Workflow for calculating molecular weight from an [UPAC name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Propane, 2-methyl-1,1-bis(2-methylpropoxy)- | C12H2602 | CID 545267 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. PubChemlLite - Propane, 2-methyl-1,1-bis(2-methylpropoxy)- (C12H2602)
[pubchemlite.lcsb.uni.lu]

 To cite this document: BenchChem. [Technical Guide: Physicochemical Analysis of 2-Methyl-
1,1-bis(2-methylpropoxy)propane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076010#molecular-weight-of-2-methyl-1-1-bis-2-
methylpropoxy-propane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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